Cas no 318247-24-4 (methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate)

• Product Name: methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate
• CAS No: 318247-24-4
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• MDL: MFCD00202776
• CID: 3061029
• PubChem ID: 2775383
• Update Time: 2025-05-26

methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-fluorobenzoyl)-4-hydroxy-2-pyrrolidinecarboxylate
• methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate
• 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylic methyl ester
• methyl1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate
• MFCD00202776
• AKOS005070350
• Z979729578
• CS-0253141
• EN300-62531
• methyl 1-[(4-fluorophenyl)carbonyl]-4-hydroxypyrrolidine-2-carboxylate
• 318247-24-4
• Oprea1_364629
• 4H-904

• MDL： MFCD00202776
• Inchi： 1S/C13H14FNO4/c1-19-13(18)11-6-10(16)7-15(11)12(17)8-2-4-9(14)5-3-8/h2-5,10-11,16H,6-7H2,1H3
• InChI Key： QSNFIHUMOVLUQU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CC(CC1C(=O)OC)O)=O

Computed Properties

• Exact Mass: 267.09068609Da
• Monoisotopic Mass: 267.09068609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 150-152°C
• Boiling Point: 425.8±45.0 °C at 760 mmHg
• Flash Point: 211.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate

Research Brief on Methyl 1-(4-Fluorobenzoyl)-4-Hydroxypyrrolidine-2-Carboxylate (CAS: 318247-24-4)

Methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate (CAS: 318247-24-4) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the fluorobenzoyl moiety and the hydroxypyrrolidine carboxylate backbone, contribute to its unique chemical properties and biological interactions. Recent synthetic methodologies have optimized the production of methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate, achieving higher yields and purity, which are critical for its use in pharmaceutical research. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its synthesis.

In terms of biological activity, methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate has shown promising results in preliminary in vitro studies. It exhibits inhibitory effects on specific proteases involved in neurodegenerative pathways, suggesting its potential as a lead compound for Alzheimer's disease therapeutics. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating modulation of key inflammatory markers. These findings underscore the compound's versatility and therapeutic potential.

Further research is needed to explore the pharmacokinetics and toxicology profiles of methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate. Current studies are focused on optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical scaffold also presents opportunities for structural modifications to enhance its efficacy and selectivity.

In conclusion, methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate represents a promising candidate for further development in medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for drug discovery. Future studies should prioritize in vivo validation and mechanistic investigations to fully realize its therapeutic potential. This research brief highlights the importance of continued exploration of this compound and its derivatives in addressing unmet medical needs.